Cas no 1190317-34-0 (4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde)

• Product Name: 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• CAS No: 1190317-34-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD12963263
• CID: 1088814
• PubChem ID: 46856443
• Update Time: 2025-07-20

4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 4-chloro-
• 4-chloro-1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde
• TQP0475
• DB-061488
• 4-Chloro-5-azaindole-3-carbaldehyde
• A804172
• 1190317-34-0
• I10639
• CS-0321230
• DS-5998
• DTXSID90676839
• AKOS022173886
• AMY9624

• MDL： MFCD12963263
• Inchi： 1S/C8H5ClN2O/c9-8-7-5(4-12)3-11-6(7)1-2-10-8/h1-4,11H
• InChI Key： DIUVIQBVOYRQSM-UHFFFAOYSA-N
• SMILES： ClC1C2C(C=O)=CNC=2C=CN=1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

Recent Advances in the Application of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS: 1190317-34-0) in Chemical Biology and Pharmaceutical Research

4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS: 1190317-34-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in drug discovery, highlighting its potential as a scaffold for developing novel therapeutics.

One of the most notable applications of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrrolopyridine core of this compound provides a robust framework for designing selective inhibitors. Recent research has demonstrated its efficacy in modulating the activity of specific kinases, such as JAK2 and FLT3, which are implicated in hematologic malignancies. These findings underscore the compound's potential as a building block for next-generation anticancer agents.

In addition to its applications in kinase inhibition, 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde has been investigated for its role in the development of antimicrobial agents. The compound's unique structure allows for facile derivatization, enabling researchers to explore its activity against a range of bacterial and fungal pathogens. Recent studies have reported promising results in vitro, with derivatives exhibiting potent activity against drug-resistant strains. This highlights the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

The synthetic pathways for 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde have also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For instance, recent publications have described novel palladium-catalyzed cross-coupling reactions that significantly improve yield and purity. These methodological innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the potential of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde extends beyond its current applications. Emerging research suggests its utility in targeted drug delivery systems and as a probe for studying biological pathways. The compound's ability to form stable conjugates with biomolecules makes it an attractive candidate for these applications. Future studies are likely to explore these avenues, further expanding the compound's impact in chemical biology and pharmaceutical research.